![molecular formula C8H13NO B1485023 5-Methyl-5-azaspiro[3.4]octan-8-one CAS No. 2059948-86-4](/img/structure/B1485023.png)
5-Methyl-5-azaspiro[3.4]octan-8-one
Overview
Description
5-Methyl-5-azaspiro[3.4]octan-8-one is a chemical compound with the CAS Number: 2059948-86-4 . It has a molecular weight of 139.2 and its IUPAC name is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H13NO/c1-9-6-3-7(10)8(9)4-2-5-8/h2-6H2,1H3 . This code provides a specific description of the molecule’s structure.Scientific Research Applications
Synthesis and Structural Analysis
5-Methyl-5-azaspiro[3.4]octan-8-one has been a subject of study in the field of organic chemistry, particularly in the synthesis and structural analysis of its derivatives. A notable study by Chiaroni et al. (2000) explored two derivatives obtained from the [3+2] cycloaddition of methylenelactams with nitrones. This research highlighted the stereospecific cycloaddition reactions and the distinct envelope conformations of the isoxazolidine rings in these compounds (Chiaroni et al., 2000).
Applications in Drug Discovery
The potential applications of this compound and its derivatives in drug discovery have been explored. Wipf et al. (2004) conducted a study on the diversity-oriented synthesis of azaspirocycles, which are crucial for chemistry-driven drug discovery. This research emphasized the utility of these compounds in generating functionalized pyrrolidines, piperidines, and azepines (Wipf, Stephenson, & Walczak, 2004).
Novel Synthetic Routes and Modules for Drug Discovery
Li et al. (2013) described the synthesis of new classes of thia/oxa-azaspiro[3.4]octanes, showcasing the implementation of robust and step-economic routes. These spirocycles were designed to act as multifunctional and structurally diverse modules for drug discovery, indicating the versatility of these compounds in medicinal chemistry (Li, Rogers-Evans, & Carreira, 2013).
Antibacterial Activity and Respiratory Pathogens
Odagiri et al. (2013) synthesized novel compounds including 7-[7-amino-7-methyl-5-azaspiro[2.4]heptan-5-yl]-8-methoxyquinolines, which exhibited potent antibacterial activity against respiratory pathogens. This study highlighted the compound's efficacy in vitro against various gram-positive and gram-negative bacteria, as well as its in vivo activity in a murine pneumonia model (Odagiri et al., 2013).
Safety and Hazards
properties
IUPAC Name |
5-methyl-5-azaspiro[3.4]octan-8-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO/c1-9-6-3-7(10)8(9)4-2-5-8/h2-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJKQEPJZIUSQJI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(=O)C12CCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
139.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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